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Compound of Interest

Compound Name: Tripropyl citrate

CAS No.: 1587-21-9

Cat. No.: B072090 Get Quote

Executive Summary & Immediate Directive
Tripropyl Citrate (TPC) (CAS: 1587-21-9) is a citric acid ester typically used as a plasticizer or

solvent. While it exhibits low acute toxicity compared to halogenated solvents, it is combustible

and insoluble in water.

Core Disposal Directive:

DO NOT dispose of Tripropyl Citrate down the drain. Its lipophilic nature and high Biological

Oxygen Demand (BOD) violate standard wastewater compliance.

DO segregate TPC into the Non-Halogenated Organic Solvent waste stream.

DO dispose via high-temperature incineration or fuel blending through a licensed chemical

waste contractor.

Chemical Profile & Risk Assessment
To ensure safe handling, one must understand the physicochemical properties that dictate

disposal logistics. TPC belongs to the homologous series of citrate esters (between Triethyl

and Tributyl citrate).
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Table 1: Physicochemical Properties Relevant to
Disposal

Property Value / Characteristic Operational Implication

Physical State
Oily Liquid (Colorless to Pale

Yellow)

Requires leak-proof secondary

containment.

Flash Point
>100°C (Estimated via

homologs*)

Combustible (Class IIIB). Not a

D001 Ignitable waste unless

mixed with flammables, but

treat as flammable for storage

safety.

Water Solubility Negligible / Immiscible

Strictly Prohibited from Drain

Disposal. Will phase-separate

and foul plumbing/interceptors.

Reactivity
Stable; Incompatible with

Strong Oxidizers

Segregation Critical: Keep

away from nitrates,

perchlorates, and peroxides to

prevent exothermic reactions.

Specific Gravity ~1.04 g/mL

Slightly denser than water;

sinks in aqueous biphasic

mixtures.

*Note: Exact flash points vary by purity and manufacturer. Data extrapolated from Triethyl

Citrate (150°C) and Tributyl Citrate (157°C).

Regulatory Framework (US/EU Context)
Understanding the "Why" behind the protocol ensures compliance and prevents citation.

RCRA (USA): TPC is not a P-listed or U-listed acute hazardous waste. However, if mixed

with flammable solvents (Flash point <60°C), the entire mixture becomes D001 (Ignitable).

Best practice dictates managing pure TPC as "Non-Regulated Chemical Waste" destined for

incineration.
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REACH (EU): Generally considered non-hazardous for transport, but waste classification

codes (EWC) for "organic chemical waste" apply.

Environmental Fate: As an ester, TPC hydrolyzes in the environment. However, direct

release into waterways causes immediate oxygen depletion (high BOD), suffocating aquatic

life.

Operational Disposal Protocol
Phase 1: Segregation & Containerization
The Golden Rule: Never mix TPC with halogenated solvents (e.g., Chloroform, DCM) unless

unavoidable. Halogenated waste is significantly more expensive to dispose of due to the

requirement for scrubber systems during incineration.

Select Container: Use High-Density Polyethylene (HDPE) or Glass containers.

Why? TPC is a plasticizer and may soften certain low-grade plastics (like PVC) over time.

HDPE is chemically resistant.

Verify Stream: Confirm the waste stream is "Non-Halogenated Organics."

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

Phase 2: Labeling
A "Self-Validating" label prevents downstream accidents.

Standard: Use your institution’s hazardous waste label.

Mandatory Fields:

Full Chemical Name: "Tripropyl Citrate" (No abbreviations like "TPC").

Hazards: Check "Irritant" (if applicable per SDS) and "Combustible."

Phase 3: Workflow Visualization
The following logic gate ensures the material ends up in the correct waste stream.
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Waste: Tripropyl Citrate

Is it mixed with other chemicals?

Does the mixture contain
Halogens (Cl, Br, F)?

(e.g., DCM, Chloroform)

Yes

Stream A: Non-Halogenated
Organic Waste

(Standard Disposal)

No (Pure TPC)

Does the mixture contain
Strong Oxidizers?

No

Stream B: Halogenated
Organic Waste

(High Cost Disposal)

Yes

No

STOP: Potential Explosion Risk.
Neutralize Oxidizers First.

Yes

Click to download full resolution via product page

Figure 1: Decision Matrix for Tripropyl Citrate Waste Stream Selection.

Spill Response Procedures
While TPC is not highly volatile, spills create a slip hazard and can damage floor finishes due to

its plasticizing nature.

PPE Requirements[1][2][3]
Gloves: Nitrile (0.11 mm minimum thickness).

Eyes: Safety glasses with side shields.[1]
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Body: Standard lab coat and closed-toe shoes.

Response Workflow

1. Assess Volume
(< 500mL vs > 500mL)

2. Secure Area
(Remove Ignition Sources)

3. Containment
(Use Vermiculite/Sand)

4. Cleanup
(Soap & Water Wash)

5. Disposal
(Bag as Solid Chemical Waste)

Click to download full resolution via product page

Figure 2: Linear workflow for managing minor laboratory spills of Tripropyl Citrate.

Detailed Cleanup Steps:

Contain: Encircle the spill with an inert absorbent (Vermiculite, Bentonite, or Polypropylene

pads). Do not use paper towels for large pools as they become combustible wicks.

Absorb: Allow material to absorb completely. TPC is viscous; give it time.

Wash: TPC leaves an oily residue. Clean the surface with a detergent solution (e.g.,

Alconox) and water.

Disposal: Place contaminated absorbents into a clear plastic bag, seal, and label as "Solid

Debris contaminated with Tripropyl Citrate."

References
PubChem. (n.d.). Tripropyl Citrate Compound Summary. National Library of Medicine.

Retrieved from [Link]

ECHA. (n.d.). Citrate Esters Category Approach. European Chemicals Agency. Retrieved

from [Link]

U.S. EPA. (2023). Resource Conservation and Recovery Act (RCRA) Orientation Manual.

Retrieved from [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b072090?utm_src=pdf-body-img
https://www.benchchem.com/product/b072090?utm_src=pdf-body
https://www.benchchem.com/product/b072090?utm_src=pdf-body
https://www.benchchem.com/product/b072090?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tripropyl-citrate
https://echa.europa.eu/
https://www.epa.gov/hwgenerators/resource-conservation-and-recovery-act-rcra-orientation-manual
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. directpcw.com [directpcw.com]

To cite this document: BenchChem. [Tripropyl Citrate: Laboratory Disposal and Handling
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072090#tripropyl-citrate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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